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Compound of Interest

Compound Name: 2-Chloro-6-methylbenzaldehyde

Cat. No.: B074664

Introduction

2-Chloro-6-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a valuable
and versatile building block in organic synthesis.[1] Its structure, featuring a reactive aldehyde
group sterically hindered and electronically influenced by adjacent chloro and methyl
substituents, allows for a wide range of chemical transformations. This unique substitution
pattern makes it a key intermediate in the synthesis of various high-value compounds,
including active pharmaceutical ingredients (APIs) and agrochemicals.[1] These application
notes provide an overview of its utility, featuring detailed experimental protocols for key
transformations.

Key Applications

The primary utility of 2-Chloro-6-methylbenzaldehyde lies in its function as a precursor for
more complex molecules. The aldehyde group can undergo a variety of classical organic
reactions, making it a pivotal starting point for constructing diverse molecular scaffolds.

o Pharmaceutical Intermediates: A significant application is its oxidation to 2-chloro-6-
methylbenzoic acid.[2] This carboxylic acid is a crucial intermediate in the development of
new therapeutic agents. The manufacturing process for developmental asthma compounds,
for example, has utilized this specific transformation.[2]

o Agrochemical Synthesis: While direct examples are less common in the provided literature,
the structural motif is relevant to agrochemical development. Benzaldehyde derivatives are
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foundational in creating potent herbicides, insecticides, and fungicides.[3] The specific

reactivity of 2-Chloro-6-methylbenzaldehyde makes it a candidate for synthesizing novel
agrochemical compounds.

e General Organic Synthesis: The aldehyde functionality is a gateway to numerous chemical
reactions. It can undergo nucleophilic addition with various nucleophiles, such as active
methylene compounds in Knoevenagel condensations, or participate in reductive amination
and Wittig reactions to form secondary amines and alkenes, respectively.[2]

Visualizing Synthetic Potential

The following diagrams illustrate the central role of 2-Chloro-6-methylbenzaldehyde in
synthetic workflows.

Functional Group Further

2-Chloro-6- Transformation Key Intermediates SynthesisI Target Molecules
methylbenzaldehyde “| (e.g., Carboxylic Acids, Alkenes) 9

Dissolve 2-Chloro-6-methylbenzaldehyde
in solvent system.

v

Slowly add aqueous
sodium chlorite solution.

v

Monitor reaction by TLC/GC
until aldehyde is consumed.

A4

Quench excess oxidant
(e.g., with H202).

v

Acidify with HCI to precipitate
the carboxylic acid.

v

Isolate product by vacuum filtration
and wash with cold water.

Dry the purified product
under vacuum.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/pdf/2_Methylbenzaldehyde_A_Versatile_Precursor_for_the_Synthesis_of_Agrochemicals.pdf
https://www.benchchem.com/product/b074664?utm_src=pdf-body
https://www.researchgate.net/publication/231736783_Two_Efficient_Methods_for_the_Preparation_of_2-Chloro-6-methylbenzoic_Acid
https://www.benchchem.com/product/b074664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

2-Chloro-6-
methylbenzaldehyde

Oxidation Reductive Amination Wittig Reaction Reduction
(e.g., NaClOz) (R'NHz, Hz, Pd/C) (PhsP=CHR') (e.g., NaBHa)
Carboxylic Acid Secondary Amine Alkene Alcohol
(R-COOH) (R-CH2-NHR") (R-CH=CHR) (R-CH20H)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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